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Compound of Interest

4-Bromo-5-methoxy-2-
Compound Name:
methylaniline

Cat. No.: B116754

Technical Guide: 4-Bromo-5-methoxy-2-
methylaniline

CAS Number: 152626-77-2
A Comprehensive Overview for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-5-methoxy-2-methylaniline, a
substituted aniline of interest in chemical synthesis and potentially in drug discovery. This
document consolidates available data on its chemical and physical properties, safety and
handling, and insights into its synthesis. While direct biological applications and extensive
experimental data for this specific compound are limited in publicly available literature, this
guide also explores the relevance of its structural motifs in the broader context of medicinal
chemistry.

Chemical and Physical Properties

4-Bromo-5-methoxy-2-methylaniline is a poly-substituted aromatic amine. The presence of a
bromine atom, a methoxy group, and a methyl group on the aniline scaffold suggests its
potential as a versatile intermediate for further chemical modifications. A summary of its key
properties is presented below.
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Property Value Source

CAS Number 152626-77-2 --INVALID-LINK--
Molecular Formula CsH10BrNO --INVALID-LINK--
Molecular Weight 216.08 g/mol --INVALID-LINK--

4-bromo-5-methoxy-2-
IUPAC Name - --INVALID-LINK--
methylaniline

5-Amino-2-bromo-4-

methylanisole, 4-Bromo-5-
Synonyms --INVALID-LINK--
methoxy-2-methyl-

phenylamine
Appearance No data available -
Boiling Point No data available -
Melting Point No data available -
Solubility No data available -
Density No data available -

Safety and Handling

A Safety Data Sheet (SDS) for 4-Bromo-5-methoxy-2-methylaniline indicates that it should
be handled with care in a laboratory setting.

Hazard Statements:

o Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.
Precautionary Statements:

e Avoid breathing dust/fume/gas/mist/vapors/spray.
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e Wash skin thoroughly after handling.

e Use only outdoors or in a well-ventilated area.

o Wear protective gloves/protective clothing/eye protection/face protection.

e |F ON SKIN: Wash with plenty of water.

e |IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o Call a POISON CENTER/doctor if you feel unwell.
o Store in a well-ventilated place. Keep container tightly closed.

» Dispose of contents/container to an approved waste disposal plant.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-5-methoxy-2-
methylaniline is not readily available in peer-reviewed journals, general synthetic strategies for
substituted anilines can be applied. The synthesis would likely involve the introduction of the
bromo, methoxy, and amino functionalities onto a toluene or anisole backbone.

Two common approaches for the synthesis of substituted anilines are the reduction of
nitroaromatics and palladium-catalyzed amination reactions.

General Workflow for Substituted Aniline Synthesis via
Nitroarene Reduction

This is a classical and widely used method for preparing anilines. The general workflow
involves the nitration of an aromatic precursor followed by the reduction of the nitro group.
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¢ To cite this document: BenchChem. [4-Bromo-5-methoxy-2-methylaniline CAS number
lookup]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b116754#4-bromo-5-methoxy-2-methylaniline-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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